Cas no 2229593-85-3 (3-(2-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2229593-85-3
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 5807962
• PubChem ID: 165807257
• Update Time: 2025-10-28

3-(2-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine
• EN300-1908237
• 2229593-85-3

• Inchi： 1S/C12H18BrN/c1-9-4-5-11(13)10(6-9)7-12(2,3)8-14/h4-6H,7-8,14H2,1-3H3
• InChI Key： WAGDSGXPEMFFPS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CC(C)(C)CN

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine

3-(2-Bromo-5-Methylphenyl)-2,2-Dimethylpropan-1-Amine: A Comprehensive Overview

3-(2-Bromo-5-Methylphenyl)-2,2-Dimethylpropan-1-Amine, also known by its CAS number CAS No. 2229593-85-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a tertiary amine group. The presence of the bromine atom at the 2-position of the phenyl ring and the methyl substituent at the 5-position introduces interesting electronic and steric effects, making it a valuable building block in synthetic chemistry.

The synthesis of 3-(2-Bromo-5-Methylphenyl)-2,2-Dimethylpropan-1-Amine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient pathways for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the arylamine framework with high yields and selectivity. These methods not only enhance the scalability of the synthesis but also minimize environmental impact, aligning with current green chemistry principles.

In terms of physical properties, 3-(2-Bromo-5-Methylphenyl)-2,2-Dimethylpropan-1-Amine exhibits a melting point of approximately 140°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its resilience to degradation under mild reaction conditions.

The application of 3-(2-Bromo-5-Methylphenyl)-2,2-Dimethylpropan-1-Amine spans across multiple domains. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. Recent studies have highlighted its potential in developing inhibitors for kinase enzymes, which are implicated in cancer progression. Additionally, its role as a precursor in the construction of advanced materials, such as stimuli-responsive polymers and metal-organic frameworks (MOFs), has garnered significant attention.

From an environmental standpoint, understanding the fate and transport of CAS No. 2229593-85-3 in natural systems is crucial for risk assessment purposes. Research indicates that this compound undergoes slow biodegradation under aerobic conditions but exhibits limited bioaccumulation potential due to its moderate hydrophobicity. Regulatory agencies have established guidelines to ensure safe handling and disposal practices for this compound.

In conclusion, 3-(2-Bromo-5-Methylphenyl)-2,2-Dimethylpropan-1-Amine, or CAS No. 229593853 (as per some nomenclature variations), stands as a pivotal molecule in modern chemical research. Its unique structure, coupled with advancements in synthetic methodologies and application domains, underscores its importance in driving innovation across diverse scientific disciplines.